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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B1139371 Get Quote

Technical Support Center: LY2365109
Hydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

LY2365109 hydrochloride. The information is presented in a question-and-answer format to

directly address common issues encountered during experimentation, with a focus on solubility.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My LY2365109 hydrochloride is not dissolving in my chosen solvent. What should I do?

A1: First, ensure you are using a recommended solvent. LY2365109 hydrochloride has

limited solubility in aqueous solutions but is soluble in organic solvents. For initial stock

solutions, Dimethyl Sulfoxide (DMSO) or ethanol are recommended.[1] If you are still

experiencing issues, consider the following:

Solvent Quality: Use high-purity, anhydrous (dry) solvents. DMSO is hygroscopic and can

absorb water from the atmosphere, which can significantly decrease the solubility of your

compound.[2] Use freshly opened or properly stored anhydrous DMSO.
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Warming: Gently warming the solution to 37°C can aid in dissolution. Avoid excessive heat,

which could degrade the compound.

Sonication: Brief periods of sonication in an ultrasonic bath can help break up particulates

and enhance solubilization.

Vortexing: Vigorous vortexing can also assist in dissolving the compound.

Q2: I need to prepare an aqueous solution of LY2365109 hydrochloride for my in vitro assay.

How can I do this?

A2: Direct dissolution in water or aqueous buffers is challenging as LY2365109 hydrochloride
is reported to be insoluble in water.[2] The recommended method is to first prepare a

concentrated stock solution in an organic solvent like DMSO and then dilute this stock into your

aqueous experimental medium. Be mindful of the final concentration of the organic solvent in

your assay, as it can have effects on cells.[3][4] It is advisable to keep the final DMSO

concentration below 0.5% to minimize solvent-induced artifacts.

Q3: Can I prepare a stock solution of LY2365109 hydrochloride in ethanol?

A3: Yes, LY2365109 hydrochloride is soluble in ethanol up to 50 mM.[1] When preparing the

stock solution, ensure you are using absolute ethanol. As with DMSO, gentle warming and

vortexing can aid dissolution.

Q4: For my in vivo experiments, I need a formulation other than a simple DMSO or ethanol

solution. What are my options?

A4: For in vivo administration, several formulations using co-solvents have been reported to

improve the solubility and bioavailability of LY2365109.[5] One such formulation involves a

multi-component solvent system. For example, a clear solution can be achieved at a

concentration of at least 2.5 mg/mL (5.93 mM) using a vehicle of 10% DMSO, 40% PEG300,

5% Tween80, and 45% saline.[5] Other options include using 10% DMSO with 90% of a 20%

SBE-β-CD solution in saline, or 10% DMSO in corn oil.[5]

Q5: How should I store my stock solutions of LY2365109 hydrochloride?
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A5: Prepared stock solutions should be stored at -20°C for short-term storage (up to one

month) and at -80°C for long-term storage (up to six months).[2] It is recommended to aliquot

the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which

can lead to degradation of the compound.

Quantitative Solubility Data
The following table summarizes the maximum reported solubility of LY2365109 hydrochloride
in common laboratory solvents.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 42.19 100

Ethanol 21.1 50

Water < 0.1 Insoluble

Data sourced from multiple suppliers and may vary slightly between batches.[1][2]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

Materials:

LY2365109 hydrochloride (Molecular Weight: 421.91 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Weigh out the desired amount of LY2365109 hydrochloride. For 1 mg of the compound,

you will need 2.37 mL of DMSO to achieve a 1 mM solution. To make a 100 mM stock, you

would dissolve 42.19 mg in 1 mL of DMSO.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://www.benchchem.com/product/b1139371?utm_src=pdf-body
https://www.tocris.com/products/ly-2365109-hydrochloride_3397
https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://www.benchchem.com/product/b1139371?utm_src=pdf-body
https://www.benchchem.com/product/b1139371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the appropriate volume of anhydrous DMSO to the vial containing the compound.

Vortex the solution vigorously until the compound is completely dissolved.

If necessary, gently warm the solution to 37°C or sonicate for short intervals.

Once dissolved, aliquot the stock solution into single-use vials and store at -80°C.

Protocol 2: Preparation of a Formulation for in vivo Use

This protocol is adapted from a formulation reported to achieve a concentration of at least 2.5

mg/mL.[5]

Materials:

LY2365109 hydrochloride

DMSO

PEG300

Tween80

Saline (0.9% NaCl)

Procedure:

Prepare a concentrated stock solution of LY2365109 hydrochloride in DMSO (e.g., 25

mg/mL).

To prepare 1 mL of the final formulation, sequentially add and mix the following

components:

1. 100 µL of the 25 mg/mL LY2365109 hydrochloride stock in DMSO.

2. 400 µL of PEG300. Mix thoroughly.

3. 50 µL of Tween80. Mix thoroughly.
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4. 450 µL of saline. Mix until a clear solution is obtained.
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Caption: Mechanism of action for LY2365109 hydrochloride.
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Caption: Workflow for solubilizing LY2365109 hydrochloride.
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Caption: Troubleshooting logic for solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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